![molecular formula C33H68O4 B14158090 1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane CAS No. 97431-24-8](/img/structure/B14158090.png)
1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane
Overview
Description
1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane is a complex organic compound with the molecular formula C33H68O4. It is characterized by its heptoxy groups and bis(heptoxymethyl)propoxy structure, contributing to its unique chemical properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane typically involves the reaction of pentaerythritol with heptanol in the presence of a strong acid catalyst. The reaction proceeds through a series of etherification steps, resulting in the formation of the desired compound .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors, precise temperature control, and continuous monitoring to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions
1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane undergoes various chemical reactions, including:
Oxidation: This reaction typically involves the use of strong oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Common reducing agents like lithium aluminum hydride can be used to reduce the compound.
Substitution: The compound can undergo nucleophilic substitution reactions, especially at the heptoxy groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium hydride in dimethyl sulfoxide (DMSO) as a solvent.
Major Products Formed
- **Oxid
Properties
CAS No. |
97431-24-8 |
|---|---|
Molecular Formula |
C33H68O4 |
Molecular Weight |
528.9 g/mol |
IUPAC Name |
1-[3-heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane |
InChI |
InChI=1S/C33H68O4/c1-5-9-13-17-21-25-34-29-33(30-35-26-22-18-14-10-6-2,31-36-27-23-19-15-11-7-3)32-37-28-24-20-16-12-8-4/h5-32H2,1-4H3 |
InChI Key |
PIZFEKJNYKNABG-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCOCC(COCCCCCCC)(COCCCCCCC)COCCCCCCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,2,2-trifluoro-N-[(1-phenylcyclopentyl)methyl]acetamide](/img/structure/B14158016.png)
Most popular with customers
![2-(3-Nitrophenyl)-2-oxoethyl 4-[(4-{[1-(4-methylphenyl)-1-oxopropan-2-yl]oxy}-4-oxobutanoyl)amino]benzoate](/img/structure/B14158049.png)
![(E)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide](/img/structure/B14158062.png)
![ethyl 7-[(2-pyrrolidin-1-ylacetyl)amino]-5H-[1,3]dioxolo[4,5-f]indole-6-carboxylate](/img/structure/B14158067.png)
